Cas no 2284278-93-7 (N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2284278-93-7
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5411633
• PubChem ID: 137934345
• Update Time: 2025-06-12

N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-4,5,6,7-tetrahydro-1H-benzimidazole-6-carboxamide
• N-(Cyanomethyl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• Z2626009683
• 2284278-93-7
• EN300-26686670

• Inchi： 1S/C10H12N4O/c11-3-4-12-10(15)7-1-2-8-9(5-7)14-6-13-8/h6-7H,1-2,4-5H2,(H,12,15)(H,13,14)
• InChI Key： JIPQHWWMWRDUKG-UHFFFAOYSA-N
• SMILES： O=C(C1CC2=C(CC1)N=CN2)NCC#N

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.6Ų

Additional information on N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide: A Comprehensive Overview

N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2284278-93-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse biological activities and therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies and drug development initiatives.

The core structure of N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide consists of a benzodiazepine ring system fused with a tetrahydroisoquinoline moiety. The presence of the cyano group and the carboxamide functional group imparts distinct chemical properties and biological activities to this molecule. Recent studies have highlighted the potential of this compound in modulating various biological pathways and receptors, making it a valuable tool for both basic research and drug discovery.

In the context of medicinal chemistry, N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has been investigated for its potential as an anxiolytic and anticonvulsant agent. Benzodiazepines are well-known for their ability to enhance the effects of gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system (CNS). By binding to GABA receptors, these compounds can produce sedative, anxiolytic, and anticonvulsant effects. Preliminary studies have shown that N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide exhibits similar properties but with a potentially improved safety profile and reduced side effects compared to traditional benzodiazepines.

Furthermore, recent advancements in computational chemistry and molecular modeling have provided insights into the binding interactions of N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide with its target receptors. These studies have revealed that the cyano group plays a crucial role in enhancing the affinity and selectivity of the compound for specific GABA receptor subtypes. This information is invaluable for optimizing the structure of the compound to achieve desired pharmacological effects while minimizing off-target interactions.

In addition to its potential as a CNS modulator, N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has also shown promise in other therapeutic areas. For instance, preliminary in vitro studies have demonstrated that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide could be further explored as a potential treatment for inflammatory diseases.

The synthesis of N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide involves a series of well-defined chemical reactions that can be carried out under mild conditions. The key steps include the formation of the benzodiazepine ring system through cyclization reactions and the subsequent introduction of the cyano and carboxamide groups. Recent developments in green chemistry have led to more sustainable and environmentally friendly synthetic routes for this compound. These advancements not only reduce the environmental impact but also improve the overall efficiency and yield of the synthesis process.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical investigations to explore its potential therapeutic applications.

In conclusion,N-(cyanomethyl)-4,5,6,7-tetrahydro-1H-1，3-benzodiazole - 5 - carboxamide strong > represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for both basic research and drug development. Ongoing studies continue to unravel its full potential as a therapeutic agent for various medical conditions.